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Compound of Interest

Compound Name: 2-Bromobenzotrifluoride

Cat. No.: B1265661 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-Bromobenzotrifluoride, with a specific focus on its melting and boiling points.

This document is intended for researchers, scientists, and professionals in the field of drug

development and material science who utilize 2-Bromobenzotrifluoride as a versatile building

block in organic synthesis.

Physicochemical Data of 2-Bromobenzotrifluoride
2-Bromobenzotrifluoride, also known as 2-Bromo-α,α,α-trifluorotoluene, is a colorless to light

brown liquid at room temperature.[1][2] Its key physical and chemical properties are

summarized in the table below. The compound is widely used in the synthesis of

pharmaceuticals and agrochemicals due to the presence of the trifluoromethyl group.[2]
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Property Value

Molecular Formula C₇H₄BrF₃

Molecular Weight 225.01 g/mol [2]

Appearance Clear colorless to brown liquid[1]

Boiling Point 167-168 °C (lit.)[1][3][4]

171 °C[2][5]

Density 1.652 g/mL at 25 °C (lit.)[1][3]

1.67 g/mL[2]

Refractive Index n20/D 1.482 (lit.)[1][3][4]

Flash Point 51 °C[5]

52 °C - closed cup

125 °F[1]

Storage Temperature 2-8°C, sealed in dry conditions[1]

Room Temperature[5]

Experimental Protocol: Determination of Boiling
Point
The boiling point of a liquid is a crucial physical property for its characterization and

assessment of purity. The following is a generalized experimental protocol for the determination

of the boiling point of a liquid compound such as 2-Bromobenzotrifluoride.

Objective: To determine the boiling point of a liquid sample.

Apparatus:

Small test tube or ignition tube

Capillary tube (sealed at one end)
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Thermometer

Beaker

Heating apparatus (e.g., Bunsen burner or heating mantle)

Stirring rod or magnetic stirrer

Liquid paraffin or other suitable heating bath liquid

Stand and clamp

Procedure:

Sample Preparation: A small amount of the liquid (e.g., 2-Bromobenzotrifluoride) is placed

into the small test tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.

Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or

wire, ensuring the bulb of the thermometer is level with the bottom of the test tube. This

assembly is then clamped and suspended in a beaker containing a high-boiling liquid, such

as liquid paraffin, ensuring the sample is fully submerged.

Heating: The beaker is gently heated with constant stirring to ensure uniform temperature

distribution.[6]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. Heating is continued until a continuous and rapid stream of

bubbles is observed.

Temperature Recording: The heating is then stopped, and the bath is allowed to cool slowly

with continuous stirring. The boiling point is the temperature at which the liquid just begins to

enter the capillary tube.[6] This is the point where the vapor pressure of the liquid equals the

atmospheric pressure.

Repetition: For accuracy, the experiment should be repeated to obtain concordant readings.
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Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of a

liquid's boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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